Cas no 1181464-89-0 (1-[(3-Methyl-1,2,4-oxadiazol-5-yl)methyl]-4-[(2-phenylethenyl)sulfonyl]piperazine)
1181464-89-0 structure
Product Name:1-[(3-Methyl-1,2,4-oxadiazol-5-yl)methyl]-4-[(2-phenylethenyl)sulfonyl]piperazine
CAS No:1181464-89-0
MF:C16H20N4O3S
MW:348.420001983643
CID:5450049
PubChem ID:45865631
Update Time:2023-08-27
1-[(3-Methyl-1,2,4-oxadiazol-5-yl)methyl]-4-[(2-phenylethenyl)sulfonyl]piperazine Chemical and Physical Properties
Names and Identifiers
-
- 3-methyl-5-[[4-[(E)-2-phenylethenyl]sulfonylpiperazin-1-yl]methyl]-1,2,4-oxadiazole
- EN300-26601477
- Z237595154
- 1181464-89-0
- 1-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]-4-(2-phenylethenesulfonyl)piperazine
- 1-[(3-Methyl-1,2,4-oxadiazol-5-yl)methyl]-4-[(2-phenylethenyl)sulfonyl]piperazine
-
- Inchi: 1S/C16H20N4O3S/c1-14-17-16(23-18-14)13-19-8-10-20(11-9-19)24(21,22)12-7-15-5-3-2-4-6-15/h2-7,12H,8-11,13H2,1H3
- InChI Key: CRKXDKDTIPALGB-UHFFFAOYSA-N
- SMILES: N1(CC2ON=C(C)N=2)CCN(S(C=CC2=CC=CC=C2)(=O)=O)CC1
Computed Properties
- Exact Mass: 348.12561169g/mol
- Monoisotopic Mass: 348.12561169g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 24
- Rotatable Bond Count: 5
- Complexity: 520
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 87.9Ų
Experimental Properties
- Density: 1.36±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 529.9±60.0 °C(Predicted)
- pka: 2.74±0.10(Predicted)
1-[(3-Methyl-1,2,4-oxadiazol-5-yl)methyl]-4-[(2-phenylethenyl)sulfonyl]piperazine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26601477-0.05g |
1-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]-4-(2-phenylethenesulfonyl)piperazine |
1181464-89-0 | 95.0% | 0.05g |
$212.0 | 2025-03-20 |
1-[(3-Methyl-1,2,4-oxadiazol-5-yl)methyl]-4-[(2-phenylethenyl)sulfonyl]piperazine Related Literature
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Chih-Yu Chang,Yu-Chia Chang,Wen-Kuan Huang,Wen-Chi Liao,Hung Wang,Chieh Yeh,Bo-Chou Tsai,Yu-Ching Huang J. Mater. Chem. A, 2016,4, 7903-7913
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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